Cas no 918827-99-3 (Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-)

Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- structure
918827-99-3 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
CAS No:918827-99-3
MF:C13H16O
MW:188.265543937683
CID:769993
PubChem ID:11636959
Update Time:2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
    • 1-tert-butyl-3-prop-2-ynoxybenzene
    • 1-(tert-Butyl)-3-(prop-2-yn-1-yloxy)benzene
    • 918827-99-3
    • A1-71419
    • SCHEMBL13165218
    • AKOS008950921
    • DTXSID00469799
    • Inchi: 1S/C13H16O/c1-5-9-14-12-8-6-7-11(10-12)13(2,3)4/h1,6-8,10H,9H2,2-4H3
    • InChI Key: BJLIKSNNTYQHAS-UHFFFAOYSA-N
    • SMILES: O(CC#C)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 188.120115130g/mol
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668942-1g
1-(Tert-butyl)-3-(prop-2-yn-1-yloxy)benzene
918827-99-3 98%
1g
¥10258.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668942-5g
1-(Tert-butyl)-3-(prop-2-yn-1-yloxy)benzene
918827-99-3 98%
5g
¥23299.00 2024-04-25
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.